Cas no 110859-49-9 ((4-Phenethylmorpholin-2-yl)methanamine dihydrochloride)
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (4-Phenethylmorpholin-2-yl)methanamine dihydrochloride
- (4-benzylmorpholin-2-yl)methanamine dihydrochloride
- [4-(2-phenylethyl)morpholin-2-yl]methanamine,dihydrochloride
- 2-Morpholinemethanamine,4-(phenylmethyl)-, hydrochloride (1:2)
- C-(4-PHENETHYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE
- (4-phenethyl-morpholin-2-yl)methylamine dihydrochloride
- AK-56606
- CTK8E1022
- KB-208398
- (4-BENZYLMORPHOLIN-2-YL)METHANAMINE 2HCL
- C-(4-BENZYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE
- 110859-49-9
- (4-benzylmorpholin-2-yl)methanamine;dihydrochloride
- AS-70604
- AKOS015904304
- MFCD09029000
- W10027
- 1-(4-BENZYLMORPHOLIN-2-YL)METHANAMINE DIHYDROCHLORIDE
- SCHEMBL10670770
- CS-0037617
- A853305
- SY124365
- DB-060042
- (4-Benzylmorpholin-2-yl)methanamine diHCl
-
- MDL: MFCD09029006
- Inchi: 1S/C12H18N2O.2ClH/c13-8-12-10-14(6-7-15-12)9-11-4-2-1-3-5-11;;/h1-5,12H,6-10,13H2;2*1H
- InChI Key: CNZUCOSPVDSWFM-UHFFFAOYSA-N
- SMILES: Cl.Cl.O1CCN(CC2C=CC=CC=2)CC1CN
Computed Properties
- Exact Mass: 278.09500
- Monoisotopic Mass: 278.0952687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- PSA: 38.49000
- LogP: 3.08830
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM454200-1g |
C-(4-PHENETHYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE |
110859-49-9 | 95%+ | 1g |
$213 | 2023-02-03 | |
| eNovation Chemicals LLC | D770370-250mg |
C-(4-PHENETHYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE |
110859-49-9 | 95% | 250mg |
$100 | 2024-06-07 | |
| eNovation Chemicals LLC | D770370-1g |
C-(4-PHENETHYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE |
110859-49-9 | 95% | 1g |
$160 | 2024-06-07 | |
| eNovation Chemicals LLC | D770370-5g |
C-(4-PHENETHYL-MORPHOLIN-2-YL)-METHYLAMINE DIHYDROCHLORIDE |
110859-49-9 | 95% | 5g |
$480 | 2024-06-07 | |
| Key Organics Ltd | AS-70604-1MG |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | AS-70604-5MG |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | AS-70604-10MG |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | AS-70604-250MG |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 0.25g |
£212.00 | 2023-05-18 | |
| Key Organics Ltd | AS-70604-1G |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 1g |
£291.00 | 2025-02-09 | |
| Key Organics Ltd | AS-70604-5G |
1-(4-benzylmorpholin-2-yl)methanamine dihydrochloride |
110859-49-9 | >95% | 5g |
£769.00 | 2025-02-09 |
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride Suppliers
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (4-Phenethylmorpholin-2-yl)methanamine dihydrochloride
Comprehensive Overview of (4-Phenethylmorpholin-2-yl)methanamine Dihydrochloride (CAS No. 110859-49-9)
(4-Phenethylmorpholin-2-yl)methanamine dihydrochloride (CAS No. 110859-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its morpholine backbone and phenethyl substitution, is widely explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.
The compound’s dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Its molecular structure, featuring a methanamine group attached to a morpholin-2-yl ring, offers unique reactivity patterns that are leveraged in designing novel therapeutic agents. Recent studies highlight its relevance in targeting central nervous system (CNS) disorders, aligning with the growing demand for neuropharmacological innovations.
In the context of current trends, (4-Phenethylmorpholin-2-yl)methanamine dihydrochloride is often discussed alongside keywords like "morpholine derivatives in drug design" and "phenethylamine-based compounds." These terms reflect the compound’s intersection with high-interest areas such as precision medicine and neurodegenerative disease research. The rise of AI-driven drug discovery has further amplified its prominence, as computational models frequently identify morpholine scaffolds as promising candidates for optimization.
From a synthetic chemistry perspective, the compound’s CAS No. 110859-49-9 serves as a critical identifier for researchers sourcing high-purity materials. Its applications extend to peptide coupling, ligand synthesis, and enzyme inhibition studies, where its amine functionality plays a pivotal role. The dihydrochloride salt form also ensures compatibility with aqueous systems, a feature highly valued in high-throughput screening (HTS) assays.
Environmental and safety considerations are paramount when handling (4-Phenethylmorpholin-2-yl)methanamine dihydrochloride. While not classified as hazardous, standard laboratory precautions are recommended to ensure safe usage. The compound’s stability under ambient conditions makes it a practical choice for long-term storage, though desiccants are advised to prevent moisture absorption.
Market trends indicate increasing demand for morpholine-based intermediates, driven by their versatility in pharmaceutical synthesis. Suppliers and manufacturers often highlight CAS No. 110859-49-9 in catalogs targeting research institutions and biotech firms. The compound’s role in developing G-protein-coupled receptor (GPCR) modulators further underscores its commercial and scientific relevance.
In summary, (4-Phenethylmorpholin-2-yl)methanamine dihydrochloride represents a critical building block in modern chemistry, bridging gaps between structural complexity and therapeutic potential. Its alignment with cutting-edge research domains ensures sustained interest, while its robust chemical profile supports diverse experimental needs. As the scientific community continues to explore its applications, this compound is poised to remain a staple in innovative drug development pipelines.
110859-49-9 ((4-Phenethylmorpholin-2-yl)methanamine dihydrochloride) Related Products
- 61883-63-4(Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, trans-)
- 147465-50-7(N-(4-Benzylmorpholin-2-yl)methyl-N-ethylethanamine)
- 110859-47-7((4-Benzylmorpholin-2-yl)methanamine)
- 122894-38-6((4-Benzylmorpholin-2-yl)-N,N-dimethylmethanamine)
- 61883-58-7(Morpholine, 2,6-dimethyl-4-(phenylmethyl)-, cis-)
- 90166-95-3(Morpholinium, 4-butyl-2-methyl-4-(phenylmethyl)-, chloride)
- 186293-55-0([(2S)-4-benzylmorpholin-2-yl]methanamine)
- 126645-75-8([(4-benzylmorpholin-2-yl)methyl](methyl)amine)
- 61636-30-4(Morpholine, 2,6-dimethyl-4-(phenylmethyl)-)
- 868770-14-3(N-Ethyl-4-benzyl-2-morpholinemethanamine)